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Compound of Interest

Compound Name: Humantenidine

Cat. No.: B1180544 Get Quote

Proper disposal of Humantenidine is a critical component of laboratory safety and

environmental responsibility. As a toxic alkaloid derived from plants of the Gelsemium genus,

Humantenidine requires careful handling and disposal as hazardous chemical waste.[1][2]

Adherence to established protocols is essential to mitigate risks to personnel and prevent

environmental contamination.

Humantenidine is classified as a natural indole alkaloid.[3] While a specific Safety Data Sheet

(SDS) for Humantenidine is not readily available, data on related alkaloids from Gelsemium,

such as gelsenicine (also known as humantenmine), indicate extreme toxicity.[2][4] Therefore,

Humantenidine should be managed as a toxic and hazardous substance.

Chemical and Physical Properties
A summary of the known and predicted properties of Humantenidine is provided below. This

information is crucial for selecting compatible storage containers and understanding its

chemical behavior.
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Property Value Source

Molecular Formula C₁₉H₂₂N₂O₄ [3][5]

Molecular Weight 342.4 g/mol [3][5]

Appearance Powder [3]

Predicted pKa 13.52 ± 0.40 [3]

Predicted Boiling Point 513.3 ± 60.0 °C [3]

Predicted Density 1.53 ± 0.1 g/cm³ [3]

Toxicity
Presumed high due to being a

Gelsemium alkaloid.[1][2][4]

Humantenidine Disposal Workflow
The following diagram outlines the mandatory step-by-step workflow for the safe disposal of

Humantenidine waste. This process ensures that the waste is correctly identified, segregated,

stored, and transferred for final disposal in compliance with safety and environmental

regulations.
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Phase 1: In-Lab Waste Management

Phase 2: Disposal Operation

1. Identify Waste
- Solid (pure compound, contaminated labware)

- Liquid (solutions)

2. Segregate Waste
- Place in a dedicated, compatible container for toxic organic alkaloids.

Segregate Immediately

3. Label Container
- Affix 'Hazardous Waste' label.

- List contents: 'Humantenidine Waste', solvent(s).
- Add accumulation start date.

Label Clearly

4. Store Safely
- Seal container tightly.

- Place in secondary containment.
- Store in designated, secure area away from incompatibles.

Store Securely

5. Assess Waste Status
- Is container >90% full?

- Has it been stored for >90 days?

Monitor Regularly

6. Arrange for Disposal
- Contact institution's Environmental Health & Safety (EHS) office.

- Schedule a hazardous waste pickup.

If Yes

7. Document Transfer
- Complete all required waste transfer forms.

- Retain a copy for laboratory records.

Upon Scheduling

8. Professional Disposal
- Waste is handled by licensed hazardous waste contractor for incineration or other approved disposal methods.

Final Step

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1180544?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/383631730_The_toxicology_and_detoxification_of_Gelsemium_Traditional_and_modern_views
https://academic.oup.com/jat/article-pdf/33/1/56/2595468/33-1-56.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC5434100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5434100/
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b1180544#humantenidine-proper-disposal-procedures
https://www.benchchem.com/product/b1180544#humantenidine-proper-disposal-procedures
https://www.benchchem.com/product/b1180544#humantenidine-proper-disposal-procedures
https://www.benchchem.com/product/b1180544#humantenidine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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